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Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805 Get Quote

Essential Safety and Handling Guide for 2,10-
Dodecadiyne
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for 2,10-Dodecadiyne, a member of the alkadiyne family. Adherence

to these procedures is critical for maintaining a safe laboratory environment.

Chemical Profile and Hazards

2,10-Dodecadiyne is a colorless liquid.[1] While some safety data sheets (SDS) state that at

its given concentration, it is not considered hazardous to health, others classify it as a

combustible liquid that may be fatal if swallowed and enters airways.[2][3] Repeated exposure

may also cause skin dryness or cracking.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1219805?utm_src=pdf-interest
https://www.benchchem.com/product/b1219805?utm_src=pdf-body
https://www.benchchem.com/product/b1219805?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1282206&productDescription=2+10-DODECADIYNE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12822~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:55:57~~2%2010-Dodecadiyne~~
https://www.sigmaaldrich.com/US/de/sds/SIAL/44010?userType=undefined
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties

Physical State Liquid[1][2]

Appearance Colorless[1][2]

Odor No information available[1][2]

Molecular Formula C12H18[5][6]

Molecular Weight 162.27 g/mol [5]

Boiling Point 103 - 104 °C / 217.4 - 219.2 °F[1]

Hazard Identification GHS Classification

Flammability Combustible liquid[3]

Aspiration Hazard
Category 1: May be fatal if swallowed and

enters airways[3][4]

Skin Corrosion/Irritation Causes skin irritation[7]

Eye Damage/Irritation Causes serious eye irritation[7]

Specific Target Organ Toxicity May cause respiratory irritation[7]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1282206&productDescription=2+10-DODECADIYNE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12822~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:55:57~~2%2010-Dodecadiyne~~
https://www.fishersci.com/store/msds?partNumber=AAL1282206&productDescription=2+10-DODECADIYNE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12822~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:55:57~~2%2010-Dodecadiyne~~
https://www.fishersci.com/store/msds?partNumber=AAL1282206&productDescription=2+10-DODECADIYNE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL12822~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2016:55:57~~2%2010-Dodecadiyne~~
https://www.scbt.com/p/2-10-dodecadiyne-31699-38-4
https://finetechnology-ind.com/product/detail/FT-0609014
https://www.scbt.com/p/2-10-dodecadiyne-31699-38-4
https://www.fishersci.com/store/msds?partNumber=AAL1282206&productDescription=2+10-DODECADIYNE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/de/sds/SIAL/44010?userType=undefined
https://www.sigmaaldrich.com/US/de/sds/SIAL/44010?userType=undefined
https://www.chempoint.com/products/download?grade=47155&doctype=sds
https://pubchem.ncbi.nlm.nih.gov/compound/3_9-Dodecadiyne
https://pubchem.ncbi.nlm.nih.gov/compound/3_9-Dodecadiyne
https://pubchem.ncbi.nlm.nih.gov/compound/3_9-Dodecadiyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required PPE
Specifications and

Guidelines

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][8]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). Lab

coat or coveralls.

Inspect gloves for integrity

before use.[2] Remove gloves

carefully to avoid skin

contamination.[2]

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation.[2][8]

If vapors or aerosols are

generated, a half-mask

respirator with an appropriate

filter (e.g., EN140 with EN141

filter) is recommended.[2]

Procedural Guidance: Handling and Storage
Proper handling and storage protocols are critical to prevent accidents and maintain the

chemical's integrity.

Handling:

Ensure adequate ventilation in the work area.[2][8]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not ingest or inhale.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Use non-sparking tools.[8]

Handle in accordance with good industrial hygiene and safety practices.[2]

Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8]

Store locked up.[3][4]

Incompatible materials to avoid include strong oxidizing agents, acids, and bases.[8]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are crucial.

Exposure Type First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[1][2]

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.[1][2]

Ingestion

Do NOT induce vomiting.[3][4] Clean mouth with

water and drink plenty of water afterwards.

Immediately call a POISON CENTER or doctor.

[1][2][3][4]

In case of fire, use extinguishing media appropriate for the surrounding environment, such as

carbon dioxide (CO2), dry chemical, or chemical foam.[8] Firefighters should wear self-

contained breathing apparatus and full protective gear.[2][8]

Disposal Plan
Chemical waste must be managed in accordance with local, regional, and national regulations.

[1]

Waste Disposal:
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Dispose of contents and container to an approved waste disposal plant.[3]

Do not release into the environment.[2]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Below is a logical workflow for the safe handling and disposal of 2,10-Dodecadiyne.
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Workflow for Safe Handling and Disposal of 2,10-Dodecadiyne

Preparation

Handling

Storage

Disposal

Emergency Response

Review Safety Data Sheet (SDS)

Ensure Adequate Ventilation

Don Personal Protective Equipment (PPE)

Transfer Chemical in a Fume Hood

Begin Experiment

Keep Away from Ignition Sources Collect Waste in a Labeled, Compatible Container

Generate Waste

Spill: Absorb with Inert Material Exposure: Follow First Aid MeasuresUse Non-Sparking Tools Fire: Use Appropriate Extinguishing Media

Store in a Tightly Closed Container

After Use

Keep in a Cool, Dry, Well-Ventilated Area

Store Locked Up

Follow Institutional and Regulatory Disposal Procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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